Cas no 5813-85-4 (1,1-Cyclopropanedicarboxamide)
1,1-Cyclopropanedicarboxamide structure
Product Name:1,1-Cyclopropanedicarboxamide
CAS No:5813-85-4
MF:C5H8N2O2
MW:128.129220962524
CID:387160
PubChem ID:299201
Update Time:2025-04-19
1,1-Cyclopropanedicarboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1,1-Cyclopropanedicarboxamide
- cyclopropane-1,1-dicarboxamide
- AC1L6U9F
- Cyclopropan
- Cyclopropan-1,1-dicarbamid
- Cyclopropane-1,1-dicarboxylic acid amide ((3R*,5S*)-5-{cyclopropyl-[1-(3 methoxy-propyl)-1H-indol-3-ylmethyl]-carbamoyl}piperidin-3-yl)-amide
- cyclopropane-1,1-dicarboxylic acid amide [4-(3-fluoro-benzyloxy)-phenyl]-amide
- Cyclopropane-1,1-dicarboxylic acid amide {6-fluoro-3-[(E)-2-(4-fluorophenyl)-vinyl]-1H-indazol-5-yl}-amide
- SureCN196273
- DTXSID00305784
- AKOS006338464
- DCL000409(XL184)
- 5813-85-4
- NSC 171670
- NSC171670
- SCHEMBL196273
- NSC-171670
-
- Inchi: 1S/C5H8N2O2/c6-3(8)5(1-2-5)4(7)9/h1-2H2,(H2,6,8)(H2,7,9)
- InChI Key: FEHLGOYZDFFMND-UHFFFAOYSA-N
- SMILES: O=C(C1(C(N)=O)CC1)N
Computed Properties
- Exact Mass: 128.05864
- Monoisotopic Mass: 128.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 86.2Ų
Experimental Properties
- Density: 1.447
- Boiling Point: 493.3°Cat760mmHg
- Flash Point: 252.2°C
- Refractive Index: 1.592
- PSA: 86.18
- LogP: 0.13780
1,1-Cyclopropanedicarboxamide Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
5813-85-4 (1,1-Cyclopropanedicarboxamide) Related Products
- 1021950-26-4(Tyrosine kinase inhibitor)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk